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Compound of Interest

Compound Name: N-acetylhistidine monohydrate

Cat. No.: B554824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acetyl-L-histidine (NAH) monohydrate is an acetylated derivative of the essential amino acid

L-histidine. It is an endogenous compound found in various biological systems, playing a

significant role in osmoregulation and exhibiting potential as a therapeutic agent. This technical

guide provides a comprehensive overview of commercially available N-acetyl-L-histidine

monohydrate for research purposes, including a comparative analysis of supplier

specifications, detailed experimental protocols, and a review of its biological significance and

potential applications in drug development.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer N-acetyl-L-histidine monohydrate for research applications.

The purity and specifications of the compound can vary between suppliers, which is a critical

consideration for experimental design and reproducibility. Below is a summary of the

quantitative data provided by prominent commercial suppliers.
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Supplier
Purity
(Assay)

Optical
Rotation
(c=1, H₂O)

Water
Content

Molecular
Formula

CAS
Number

Thermo

Scientific

Chemicals

≥99.0%

(HPLC),

≥99.0%

(Titration,

anhydrous

basis)[1]

+44.0° to

+49.0°[1]
7.0-10.0%[1] C₈H₁₃N₃O₄

39145-52-

3[1]

TCI America
>99.0%

(HPLC)[2]

+44.0 to

+49.0 deg[2]

7.0 to 10.0 %

[2]

C₈H₁₁N₃O₃·H

₂O

39145-52-

3[2]

CymitQuimic

a

>99.0%(T)

(HPLC)[3]
Not Specified Not Specified

C₈H₁₁N₃O₃·H

₂O[3]

39145-52-

3[3]

INDOFINE

Chemical

Company

>91%

(Titration)[4]
Not Specified Not Specified

C₈H₁₁N₃O₃ .

H₂O[4]

39145-52-

3[4]

MOLNOVA Not Specified Not Specified Not Specified C₈H₁₃N₃O₄
39145-52-

3[5]

Note: Researchers should always refer to the supplier's most recent Certificate of Analysis

(CoA) for lot-specific data.

Physicochemical Properties and Stability
N-acetyl-L-histidine monohydrate is a white to off-white powder or crystalline solid. It is soluble

in water[6]. For experimental use, stock solutions can be prepared in water or dimethyl

sulfoxide (DMSO). MedchemExpress suggests that stock solutions can be stored at -80°C for

up to 6 months or at -20°C for up to 1 month[7]. It is recommended to prepare fresh working

solutions for in vivo experiments on the day of use[7]. The compound is stable under normal

storage conditions but should be stored away from strong oxidizing agents[6].

Biological Significance and Therapeutic Potential
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The "Molecular Water Pump" Hypothesis in Ocular
Health
The most well-documented biological role of N-acetyl-L-histidine is its function as a "molecular

water pump" in the lens of poikilothermic (cold-blooded) vertebrates, such as fish[8]. This

mechanism is crucial for maintaining lens dehydration and preventing the formation of

cataracts[8].

The proposed mechanism involves a cycle of synthesis and degradation of NAH at the lens-

ocular fluid interface. Within the lens, L-histidine is acetylated to form NAH. This NAH is then

transported out of the lens and into the ocular fluid, where it is hydrolyzed back to L-histidine

and acetate by an enzyme present in the fluid. The L-histidine is then taken back up by the lens

to be re-synthesized into NAH. This continuous cycling is thought to actively transport water out

of the lens, maintaining its clarity[8].
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in water

Cool in ice bath and
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Allow for crystallization
(refrigerate if necessary)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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